Cas no 1393107-33-9 (methyl 2-methyl-2-(5-methyl-4-nitro-1H-pyrazol-1-yl)propanoate)

• Product Name: methyl 2-methyl-2-(5-methyl-4-nitro-1H-pyrazol-1-yl)propanoate
• CAS No: 1393107-33-9
• MF: C₉H₁₃N₃O₄
• MW: 227.217221975327
• CID: 2116523
• Update Time: 2023-11-19

methyl 2-methyl-2-(5-methyl-4-nitro-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-2-(5-methyl-4-nitro-1H-pyrazol-1-yl)propanoate
• CID 129353772
• 1H-Pyrazole-1-acetic acid, α,α,5-trimethyl-4-nitro-, methyl ester

• Inchi： 1S/C9H13N3O4/c1-6-7(12(14)15)5-10-11(6)9(2,3)8(13)16-4/h5H,1-4H3
• InChI Key： CJHATSKUWIUCRC-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(C)N1C(C)=C(C=N1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 300
• Topological Polar Surface Area: 89.9

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 330.9±32.0 °C(Predicted)
• pka: -2.10±0.10(Predicted)